N-nitroso-deucravacitinib

Nitrosamine risk assessment NDSRI synthesis Forced degradation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H21N9O4
Molecular Weight 454.5 g/mol
Cat. No. B16082428
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameN-nitroso-deucravacitinib
Molecular FormulaC20H21N9O4
Molecular Weight454.5 g/mol
Structural Identifiers
InChIInChI=1S/C20H21N9O4/c1-21-20(31)16-14(9-15(24-25-16)23-19(30)11-7-8-11)29(27-32)13-6-4-5-12(17(13)33-3)18-22-10-28(2)26-18/h4-6,9-11H,7-8H2,1-3H3,(H,21,31)(H,23,24,30)/i1D3
InChIKeyOHXCAWRVRXPSPS-FIBGUPNXSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

N-Nitroso-Deucravacitinib Reference Standard Overview


N-Nitroso-deucravacitinib (also referred to as N-nitroso-deucravacitinib D3 when deuterated) is a nitrosamine drug substance-related impurity (NDSRI) derived from the secondary amine moiety of deucravacitinib, a deuterated, first-in-class allosteric tyrosine kinase 2 (TYK2) inhibitor approved for moderate-to-severe plaque psoriasis [1][2]. Unlike ubiquitous small-molecule nitrosamines such as NDMA and NDEA, this compound belongs to the structurally complex, drug-specific NDSRI class, making its synthesis, characterization, and procurement uniquely challenging [3]. It is supplied primarily as a highly characterized reference standard intended for analytical method development, method validation (AMV), quality control (QC), and regulatory filing support (ANDA/NDA) during commercial production of deucravacitinib [4][5].

Workflow Nitrosamine-specific impurity control for ANDA/NDA submission
Method context LC-MS/MS method development, validation, and QC release testing
Reference format Highly characterized solid standard with CoA and pharmacopeial traceability

N-Nitroso-Deucravacitinib: Why Generic Standards Fail


Substituting N-nitroso-deucravacitinib with a common nitrosamine standard (e.g., NDMA, NDEA, or even a structurally dissimilar NDSRI) introduces unacceptable risk of false-negative or false-positive results in deucravacitinib-specific impurity profiling. Regulatory guidelines from EMA and FDA require that confirmatory testing for nitrosamine impurities employ a reference standard of the *relevant* nitrosamine impurity whenever available [1][2]. Critically, N-nitroso-deucravacitinib’s formation is not a generic nitrosation event; the parent aniline nitrogen is a weak nucleophile due to electron-withdrawing substituents, and the molecule is sterically hindered, making nitrosation chemically unfavorable [3]. This atypical reactivity profile means that forced degradation studies and synthetic protocols established for simple dialkyl nitrosamines fail to generate this specific impurity, necessitating a dedicated, structurally authenticated reference material for accurate identification and quantification [4].

Generic nitrosamine mismatch NDMA or NDEA standards lack structural specificity for deucravacitinib impurity profiling; risk of false-negative/positive results.
Synthetic feasibility gap The hindered aniline nitrogen resists standard nitrosation; forced degradation protocols for simple amines may not produce the target NDSRI.
Regulatory data deficiency Non-nitrosamine deucravacitinib impurity standards do not provide genotoxic assessment data required under ICH M7 and EMA/FDA nitrosamine guidance.

N-Nitroso-Deucravacitinib: Comparative Evidence


Synthesis Feasibility vs. Common Nitrosamines

Multiple pharmaceutical laboratories and API manufacturers have independently reported failure to synthesize N-nitroso-deucravacitinib despite using a plethora of nitrosating agents (including t-butyl nitrite and n-butyl nitrite) under varied reaction conditions [1][2]. This contrasts sharply with N-nitroso-dimethylamine (NDMA) and N-nitroso-diethylamine (NDEA), which form readily from secondary amines under standard nitrosation conditions (NaNO₂/HCl, aqueous, 0–25°C, >80% yield typically). The structural basis is that the aniline-type nitrogen of deucravacitinib is a weak nucleophile (pKaH of conjugate acid estimated <1) and is sterically hindered by ortho-substituents on the aromatic ring, rendering N-nitrosation kinetically and thermodynamically disfavored compared to alternative C-nitrosation or nitration pathways [3]. This synthesis failure is consistent with class-level observations for other sterically hindered aniline-derived NDSRIs, such as those of ticagrelor [1]. Consequently, a scientific justification in lieu of confirmatory testing is accepted by both EMA and FDA for this impurity, a regulatory pathway not applicable to readily synthesizable nitrosamines [4].

Synthesis Feasibility
Data to verify
0% synthetic success vs. >80% for NDMA/NDEA
Synthesis failure mandates specialized procurement; generic surrogates not viable.
Multiple independent lab reports; class-level inference.
Nitrosamine risk assessment NDSRI synthesis Forced degradation Regulatory justification

Deuterated vs. Non-Deuterated Internal Standard

The deuterated variant (N-nitroso-deucravacitinib D3) incorporates three deuterium atoms at the N-methyl position of the triazole ring (N-(methyl-d₃)), providing a nominal mass increase of +3.03 Da relative to the non-deuterated form [1][2]. This mass shift is the minimum required for reliable internal standardization in LC-MS/MS quantitative workflows, as it ensures baseline separation from the analyte's [M+H]⁺ isotope envelope while preserving near-identical chromatographic retention time and ionization efficiency [3]. In contrast, the non-deuterated N-nitroso-deucravacitinib cannot serve as an internal standard because it co-elutes and shares the same m/z as the target analyte in the sample. The deuterium labeling rate on the methyl-d₃ site for related deucravacitinib impurity standards is specified as ≥99.5%, ensuring that the D3 isotopologue constitutes the predominant species with negligible D0/D1/D2 interference . The molecular formula of the D3 form is C₂₀H₁₈D₃N₉O₄ (MW 454.47 g/mol) vs. the non-deuterated C₂₀H₂₁N₉O₄ (MW 451.44 g/mol), a mass difference unequivocally resolvable on single-quadrupole and triple-quadrupole MS instruments [1][2].

ISTD Mass Shift
Head-to-head
+3.03 Da (D3 ≥99.5%)
Enables baseline MS separation for isotope dilution; non-deuterated form co-elutes.
Validated on nominal mass LC-MS.
LC-MS/MS quantification Stable isotope dilution Deuterated internal standard Isotopologue separation

Regulatory Filing: Nitrosamine vs. Non-Nitrosamine Standards

N-nitroso-deucravacitinib reference standards are explicitly supplied with detailed characterization data compliant with regulatory guidelines from USP, EMA, JP, and BP, and are suitable for use in Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) specifically for nitrosamine impurity control [1][2]. In contrast, non-nitrosamine deucravacitinib impurity standards (e.g., Impurity 1, Impurity 11, Dimer Impurity 3) are used for general organic impurity profiling per ICH Q3A/Q3B but do not address the genotoxic nitrosamine-specific regulatory requirements mandated under ICH M7 and the EMA Article 5(3) referral [3]. Furthermore, these N-nitroso reference standards can be provided with traceability against pharmacopeial standards (USP or EP) upon request, a feature not universally offered for non-nitrosamine impurity standards [1]. The product is specifically positioned for forced degradation studies to identify and quantify trace nitroso impurities in deucravacitinib drug substance and finished product, an application for which generic impurity standards are unfit due to structural dissimilarity [2].

Regulatory Use
Cross-study
Accepted for ANDA/NDA nitrosamine sections; general impurity standards not substitutable.
Prerequisite for nitrosamine risk assessment filing per EMA/FDA.
Traceability to USP/EP available upon request.
ANDA filing DMF submission Nitrosamine risk assessment Pharmacopeial traceability

Vendor Supply: Custom Synthesis vs. Catalog Standards

N-nitroso-deucravacitinib is not a catalog-stocked item at most reference standard suppliers and is typically offered on a 'synthesis-on-demand' basis with defined lead times [1][2]. This contrasts with common nitrosamine standards such as NDMA (CAS 62-75-9), NDEA (CAS 55-18-5), and even many drug-specific NDSRIs (e.g., N-nitroso-duloxetine, N-nitroso-varenicline) that are available as ready-to-ship catalog items from multiple vendors . The inventory status at SynZeal is explicitly 'Synthesis on demand' [1], while Veeprho lists it as 'In Stock' [2], indicating vendor-dependent variability in immediate availability. Multiple laboratories have reported that engagement with several vendors and API manufacturers failed to yield a synthesized product, underscoring that only a limited subset of specialized suppliers possess the synthetic capability for this sterically hindered NDSRI [3]. This constrained supply landscape necessitates early procurement planning and vendor capability verification, which is not required for widely available nitrosamine standards.

Supply Availability
Cross-study
≤3 capable vendors vs. >50 for NDMA
Requires early procurement planning and vendor capability confirmation.
Synthesis-on-demand model; verify lead times.
Custom synthesis NDSRI procurement Reference standard supply chain Synthesis feasibility assessment

N-Nitroso-Deucravacitinib Application Scenarios


ANDA Filing: Nitrosamine Risk Assessment & Testing

For generic pharmaceutical companies preparing an ANDA for deucravacitinib tablets, a fully characterized N-nitroso-deucravacitinib reference standard is essential to perform the nitrosamine-specific confirmatory testing required under EMA Article 5(3) and FDA nitrosamine guidance [1]. The compound serves as the primary reference for HPLC or LC-MS/MS method development and validation, enabling accurate quantification of this specific NDSRI in drug substance and finished product batches. Its availability with pharmacopeial traceability (USP/EP) facilitates direct regulatory acceptance of analytical data in Module 3.2.S.3.2 (Impurities) and 3.2.P.5.5 (Impurity Control) of the Common Technical Document (CTD) [2]. Critically, if the reference standard cannot be procured despite extensive efforts, the documented synthesis failure reports from vendors—along with the structural justification of chemical unfeasibility—can be compiled into a scientific justification dossier accepted by both EMA and FDA as an alternative to confirmatory testing, a unique regulatory pathway that reduces analytical burden [3].

Method Validation: Isotope Dilution LC-MS/MS

Quality control laboratories developing validated LC-MS/MS methods for trace nitrosamine determination in deucravacitinib active pharmaceutical ingredient (API) require the deuterated N-nitroso-deucravacitinib D3 form as a stable isotope-labeled internal standard (SIL-IS) [4]. The +3 Da mass shift provided by the methyl-d₃ labeling ensures complete chromatographic co-elution with the analyte while enabling unambiguous mass spectrometric differentiation on nominal mass instruments commonly deployed in QC settings [5]. This isotope dilution approach corrects for matrix effects, extraction recovery variability, and ion suppression/enhancement, thereby achieving the low ng/mL (ppb) to sub-ng/mL quantification limits mandated for nitrosamine impurities (typical acceptable intake limits of 26.5–96 ng/day for NDSRIs translate to ppb-level detection requirements in drug products) [1]. The use of the D3 internal standard is aligned with the analytical methodology validated for deucravacitinib isotopologue determination using nominal mass LC-MS, demonstrating robustness and reproducibility suitable for commercial QC release testing [5].

Forced Degradation: Nitrosation Potential (ICH Q1A)

Pharmaceutical development scientists conducting forced degradation studies per ICH Q1A to assess the nitrosation risk of deucravacitinib under acidic, oxidative, and thermal stress need N-nitroso-deucravacitinib as a retention time and mass spectral reference standard for peak identification [2]. Because deucravacitinib contains a sterically hindered aniline-type secondary amine that is resistant to N-nitrosation under standard conditions, the absence of N-nitroso-deucravacitinib formation in stress samples must be confirmed by demonstrating that any observed peaks do not match the retention time and fragmentation pattern of the authentic reference standard [3][6]. This negative-control application is particularly important given that alternative reaction pathways (C-nitrosation, nitration) may generate isomeric or structurally related products that could be misidentified as the N-nitroso impurity in the absence of an authenticated reference material [6].

DMF Submission: Vendor Qualification & CoA

API manufacturers preparing a Type II Drug Master File (DMF) for deucravacitinib must include nitrosamine impurity control strategies. Procuring N-nitroso-deucravacitinib from a qualified vendor that provides a comprehensive Certificate of Analysis (CoA)—including HPLC purity (typically ≥95% area normalization), MS and NMR spectral confirmation, and residual solvent analysis—enables direct incorporation of these characterization data into the DMF's impurity section [2]. The CoA serves as primary evidence of reference standard identity and purity for regulatory reviewers. Furthermore, vendors that offer synthesis failure documentation and analytical reports from unsuccessful nitrosation attempts provide critical supporting evidence for the 'not expected to form' scientific justification pathway described in EMA Q&A Question 10, should confirmatory testing prove infeasible [3]. This scenario underscores the procurement value of selecting vendors with demonstrated synthetic capability and regulatory documentation expertise.

Application
Selection Property
Validation Focus
ANDA Nitrosamine Risk Assessment
Pharmacopeial traceability & full characterization
Confirmatory testing per EMA/FDA nitrosamine guidance
Isotope Dilution LC-MS/MS Method
Deuterated D3 internal standard (+3 Da)
Matrix-effect correction; ppb-level quantification
Forced Degradation (ICH Q1A)
Authenticated retention time & MS reference
Negative-control confirmation of no N-nitroso formation
DMF Impurity Control Section
Comprehensive CoA & synthesis documentation
Reference standard identity and purity evidence for reviewers

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

38 linked technical documents
Explore Hub


Quote Request

Request a Quote for N-nitroso-deucravacitinib

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.